Cas no 15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate)

Isobutyl 2-hydroxy-5-iodobenzoate structure

15206-70-9 structure

Product Name:Isobutyl 2-hydroxy-5-iodobenzoate

CAS No:15206-70-9

Molecular Formula:C₁₁H₁₃O₃I

Molecular Weight:320.12312

CID:1030736

PubChem ID:19423370

Isobutyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

- Isobutyl 2-hydroxy-5-iodobenzoate
- LogP
- 2-methylpropyl 2-hydroxy-5-iodobenzoate
- A809255
- Isobutyl2-hydroxy-5-iodobenzoate
- QOIIQYGCRPHBQJ-UHFFFAOYSA-N
- isobutyl 2-hydroxy-5-iodo-benzoate
- AKOS015841689
- 15206-70-9
- SCHEMBL8068191
- DTXSID60598695
- DB-063927
- +Expand
- InChIKey： QOIIQYGCRPHBQJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H13IO3/c1-7(2)6-15-11(14)9-5-8(12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3
- SMILES： CC(C)COC(=O)C1=C(C=CC(=C1)I)O

Computed Properties

Exact Mass: 319.99049
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 319.99094g/mol
Heavy Atom Count: 15
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

Isobutyl 2-hydroxy-5-iodobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019096462-1g	Isobutyl 2-hydroxy-5-iodobenzoate	15206-70-9	95%	1g	400.00 USD
Ambeed	A277535-1g	Isobutyl 2-hydroxy-5-iodobenzoate	15206-70-9	95+%	1g	$185.0	2024-08-03
Chemenu	CM156431-5g	isobutyl 2-hydroxy-5-iodobenzoate	15206-70-9	95%	5g	$626
Crysdot LLC	CD12139096-5g	Isobutyl 2-hydroxy-5-iodobenzoate	15206-70-9	95+%	5g	$662	2024-07-23

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15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:15206-70-9)Isobutyl 2-hydroxy-5-iodobenzoate

Purity:99%

Quantity:1g

Price($):166.0